Cas no 145926-28-9 ((R)-RuCl(p-cymene)(BINAP)Cl)

• Product Name: (R)-RuCl(p-cymene)(BINAP)Cl
• CAS No: 145926-28-9
• MF: C₅₄H₄₆Cl₂P₂Ru
• MW: 928.866573810577
• MDL: MFCD45926289
• CID: 139222
• Update Time: 2025-05-20

(R)-RuCl(p-cymene)(BINAP)Cl Chemical and Physical Properties

Names and Identifiers

• Ruthenium(1+),[1,1'-(1R)-[1,1'-binaphthalene]-2,2'-diylbis[1,1-diphenylphosphine-kP]]chloro[(1,2,3,4,5,6-h)-1-methyl-4-(1-methylethyl)benzene]-,chloride (1:1)
• Chloro[(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl](p-cymene)ruthenium(II) chloride
• [RuCl(p-cymene)((R)-binap)]Cl
• (R)-(+)-2,2'-Bis(Diphenylphosphino)-1,1'-Binaphthalenechloro(P-Cymene)Rutheniumchloride
• (R)-RuCl[(p-cymene)(BINAP)]Cl
• [RuCl(p-cymene)((R)-binap)]Cl [RuCl(p-cymene)((R)-binap)]Cl
• Ruthenium(1+),[1,1'-(1R)-[1,1'-binaphthalene]-2,2'-diylbis[1,1-diphenylphosphine-kP]]chloro[(1,2,3,4,5,6-h)-1-methyl-4-(1-met
• Ruthenium(1+),[1,1'-(1R)-[1,1'-binaphthalene]-2,2'-diylbis[1,1-diphenylphosphine-kP]]chloro[(1...
• (R)-(+)-2,2′-Bis(diphenylphosphino)-1,1′-binaphthalenechloro(p-cymene)ruthenium chloride
• (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalenechloro(p-cyMene)rutheniuM c
• -binaphthyl](p-cymene)ruthenium(II) chloride [RuCl(p-cymene)((R)-binap)]Cl
• -bis(diphenylphosphino)-1,1&#039
• Chloro[(R)-(+)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl](p-cymene)ruthenium(II
• (R)-(+)-2,2'-[BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]CHLORO(P-CYMENE)RUTHENIUM
• (R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHALENECHLORO(P-CYMENE)RU CHLORIDE
• [(R)-2,2'-BIS-(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]-CHLORO-(P-CYMENE)-RUTHENIUMCHLORIDE
• [(S)-2,2'-BIS-(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL]-CHLORO-(P-CYMENE)-RUTHENIUMCHLORIDE
• (S)-(-)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHALENECHLORO(P-CYMENE)RUTHENIUM CHLORIDE
• (R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthalenechloro(p-cymene)ruthenium chloride,9
• CHLORO[(S)-(-)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHYL](P-CYMENE)RUTHENIUM (II) CHLORIDE
• (R)-RuCl[(p-cymene(BINAP)Cl
• Chloro[(R)-(+)-2,2-Bis(Diphenylphosphino)-1,1-Binaphthyl](P-Cymene)Ruthenium (II) Chloride
• (S)-RuCl[(p-cymene(BINAP)]Cl
• [2,2'-Bis(diphenylphosphino)-1,1'-binaphthalene]chloro(p-cymene)ruthenium Chloride
• (R)-(+)-2,2'-BIS(DIPHENYLPHOSPHINO)-1,1'-BINAPHTHALENECHLORO(P-CYMENE)RUTHENIUM CHLORIDE
• [RuCl(p-cymene)((S)-binap)]Cl
• Chloro[(S)-(-)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl](p-cymene)ruthenium(II) chloride
• dichlororuthenium;[1-(2-dipheny
• (R)-RuCl(p-cymene)(BINAP)Cl

• MDL： MFCD45926289
• Inchi： 1S/C44H32P2.C10H14.2ClH.Ru/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38;1-8(2)10-6-4-9(3)5-7-10;;;/h1-32H;4-8H,1-3H3;2*1H;/q;;;;+2/p-2
• InChI Key： WNHLGYRPKARUHY-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1C1=C2C=CC=CC2=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1.C(C)(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 998.08700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 59
• Rotatable Bond Count: 8
• Complexity: 886
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Yellow powder
• Melting Point: >100°C
• PSA: 27.18000
• LogP: 3.99630
• Solubility: Not available
• Sensitiveness: Air Sensitive

(R)-RuCl(p-cymene)(BINAP)Cl Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H340-H360-H371-H373-H402
• Warning Statement： P201-P202-P260-P264-P270-P273-P280-P308+P311-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 68/20/21/22-36/37/38-20/21/22
• Safety Instruction： S26-S45-S36-S37-S39
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：S26
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (R)-RuCl(p-cymene)(BINAP)Cl

Comprehensive Overview of (R)-RuCl(p-cymene)(BINAP)Cl (CAS No. 145926-28-9)

The compound (R)-RuCl(p-cymene)(BINAP)Cl (CAS No. 145926-28-9) is a highly specialized organometallic complex that has garnered significant attention in the fields of catalysis and asymmetric synthesis. This compound is a ruthenium-based catalyst, specifically designed for applications in asymmetric hydrogenation and related catalytic processes. Its structure incorporates a ruthenium center coordinated with a chiral BINAP ligand, p-cymene, and two chloride ions, making it a versatile tool in modern organic chemistry.

Recent advancements in the field of organometallic chemistry have further highlighted the potential of (R)-RuCl(p-cymene)(BINAP)Cl in addressing complex synthetic challenges. For instance, studies published in high-impact journals such as *Nature Chemistry* and *Angewandte Chemie* have demonstrated its exceptional efficiency in catalyzing the asymmetric hydrogenation of ketones and other challenging substrates. These findings underscore its role as a pivotal catalyst in the production of enantiomerically enriched compounds, which are critical in pharmaceuticals and agrochemicals.

The synthesis of (R)-RuCl(p-cymene)(BINAP)Cl involves a multi-step process that begins with the preparation of the BINAP ligand, followed by its coordination to ruthenium. The use of p-cymene as a supporting ligand ensures stability and enhances the electronic properties of the complex, making it suitable for various catalytic applications. Recent research has also explored the use of this compound in catalytic asymmetric hydrogenation under mild conditions, further expanding its applicability.

In terms of applications, (R)-RuCl(p-cymene)(BINAP)Cl has been extensively utilized in the synthesis of biologically active molecules. For example, it has been employed in the enantioselective reduction of α,β-unsaturated ketones, which are key intermediates in the production of numerous drugs. The high enantioselectivity achieved with this catalyst makes it indispensable in processes requiring high optical purity.

Moreover, recent studies have delved into the mechanistic aspects of (R)-RuCl(p-cymene)(BINAP)Cl, providing deeper insights into its catalytic cycle. Advanced spectroscopic techniques have been employed to elucidate the structure-reactivity relationships, which have further refined its application in complex transformations. These investigations have also paved the way for the development of next-generation ruthenium-based catalysts with enhanced performance.

From an environmental standpoint, (R)-RuCl(p-cymene)(BINAP)Cl represents a sustainable approach to organic synthesis due to its ability to operate under mild conditions and minimize waste generation. This aligns with current trends toward green chemistry and sustainable manufacturing practices.

In conclusion, (R)-RuCl(p-cymene)(BINAP)Cl (CAS No. 145926-28-9) stands as a testament to the ingenuity of modern organometallic chemistry. Its unique combination of structural features and catalytic prowess continues to drive innovation across various industries. As research progresses, this compound is expected to play an even more prominent role in shaping the future of asymmetric synthesis and catalysis.